Cas no 1599267-76-1 (1-(3-Ethylpyrrolidin-3-yl)ethan-1-one)

1-(3-Ethylpyrrolidin-3-yl)ethan-1-one is a specialized organic compound featuring a pyrrolidine ring substituted with an ethyl group at the 3-position and an acetyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid pyrrolidine framework enhances stereochemical control in reactions, while the ketone functionality offers versatility for further derivatization. The ethyl substitution may influence solubility and steric properties, optimizing its utility in targeted applications. Suitable for use in medicinal chemistry, this compound is particularly relevant for the development of bioactive molecules requiring precise structural modifications. High purity and consistent quality ensure reliable performance in synthetic workflows.

1-(3-Ethylpyrrolidin-3-yl)ethan-1-one structure

1599267-76-1 structure

Product Name:1-(3-Ethylpyrrolidin-3-yl)ethan-1-one

CAS No:1599267-76-1

MF:C₈H₁₅NO

MW:141.210802316666

CID:5713623

PubChem ID:116570165

Update Time:2025-06-08

1-(3-Ethylpyrrolidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1599267-76-1
- 1-(3-Ethylpyrrolidin-3-yl)ethan-1-one
- EN300-794619
- Ethanone, 1-(3-ethyl-3-pyrrolidinyl)-
- Inchi： 1S/C8H15NO/c1-3-8(7(2)10)4-5-9-6-8/h9H,3-6H2,1-2H3
- InChI Key： MAYLUZZXCOYTNJ-UHFFFAOYSA-N
- SMILES： O=C(C)C1(CC)CNCC1

Computed Properties

Exact Mass: 141.115364102g/mol
Monoisotopic Mass: 141.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 0.929±0.06 g/cm3(Predicted)
Boiling Point: 204.1±33.0 °C(Predicted)
pka: 9.52±0.10(Predicted)

1-(3-Ethylpyrrolidin-3-yl)ethan-1-one Pricemore >>

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